7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol
• InChI: InChI=1S/C11H14OS/c1-12-10-4-2-8-3-5-11(13)7-9(8)6-10/h2,4,6,11,13H,3,5,7H2,1H3
• InChI Key: VAHBYONSYKOTNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCC(C2)S)C=C1

Description

7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol is a naphthalene-derived compound featuring a methoxy group at position 7 and a thiol (-SH) group at position 2. It serves as a key building block in organic synthesis, particularly in pharmaceutical and materials chemistry, due to its unique combination of aromaticity, electron-donating methoxy substituent, and nucleophilic thiol functionality .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol typically involves the following steps:

Starting Material: The synthesis begins with 7-methoxy-1,2,3,4-tetrahydronaphthalene.

Thiol Introduction: The thiol group is introduced at the 2nd position through a nucleophilic substitution reaction. This can be achieved using reagents such as thiourea followed by hydrolysis to yield the thiol group.

Industrial Production Methods

While specific industrial production methods for 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to remove the methoxy group or to convert the thiol group to a sulfide.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate nucleophilic substitution.

Major Products

Oxidation: Disulfides or sulfonic acids.

Reduction: De-methoxylated or sulfide derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s thiol group can interact with biological molecules, making it useful in studying enzyme mechanisms and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol involves its interaction with molecular targets through its thiol group. Thiol groups are known to form strong bonds with metal ions and can act as nucleophiles in biochemical reactions. This compound can modulate enzyme activity by binding to active sites or altering protein conformation.

Comparison with Similar Compounds

7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-one

• Structural Difference : Replaces the thiol group with a ketone at position 1.
• Physical Properties : White crystalline solid with a melting point of 59–63°C, synthesized via Friedel-Crafts acylation of anisole with succinic anhydride .
• Reactivity : The ketone group enables nucleophilic additions (e.g., Grignard reactions), contrasting with the thiol’s propensity for disulfide formation or alkylation.
• Applications: Used as an intermediate in synthesizing pharmaceuticals like butorphanol .

(S)-2-Amino-1,2,3,4-tetrahydro-7-methoxynaphthalene

• Structural Difference : Substitutes the thiol with an amine group at position 2.
• Reactivity : The amine group participates in Schiff base formation or amide couplings, while the thiol’s nucleophilicity is higher under physiological conditions.

7-Methoxy-1,2,3,4-tetrahydroacridin-9-yl Derivatives

• Structural Difference : Acridine core (nitrogen-containing heterocycle) vs. naphthalene.
• Synthesis : Prepared via condensation of 4-methoxyaniline with ethyl 2-oxocyclohexanecarboxylate, followed by chlorination and thiourea coupling .
• Applications : Demonstrated as acetylcholinesterase inhibitors in Alzheimer’s disease research, highlighting the pharmacological relevance of methoxy-tetrahydro scaffolds .

Comparison with Functional Group Analogs

(3-Iodophenyl)methanethiol

• Structural Difference : Phenyl ring with iodine substituent vs. naphthalene core.
• Reactivity : Iodo-substituent enables Suzuki couplings, while the naphthalene core in the target compound enhances lipophilicity .

Thiourea Derivatives (e.g., 7-MEOTA-p-Anisidine Hybrids)

• Structural Difference : Thiourea linkage (-N-CS-N-) vs. free thiol.
• Synthesis : Formed via reaction of 7-methoxy-tetrahydroacridinyl diamines with isothiocyanates .

Comparative Data Table

Compound Name	Core Structure	Functional Group	Key Properties/Applications	References
7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol	Naphthalene	-SH (thiol)	High nucleophilicity; building block for drug synthesis
7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-one	Naphthalene	-CO (ketone)	MP 59–63°C; intermediate for butorphanol
(S)-2-Amino-1,2,3,4-tetrahydro-7-methoxynaphthalene	Naphthalene	-NH2 (amine)	Chiral synthesis applications
(3-Iodophenyl)methanethiol	Phenyl	-SH, -I	Halogen bonding; cross-coupling reactions
7-MEOTA-p-Anisidine Thiourea Hybrids	Acridine	Thiourea	Acetylcholinesterase inhibition (IC50 ~ nM)

Key Findings and Insights

Electronic Effects : The methoxy group in all compounds enhances electron density, but the thiol’s nucleophilicity is distinct from ketones or amines.

Synthetic Utility : The naphthalene core offers rigidity and lipophilicity, advantageous in drug design compared to simpler phenyl systems.

Biological Activity

7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol (CAS No. 1550530-53-4) is a sulfur-containing organic compound with potential biological activities. Its structure features a methoxy group and a thiol group, which are critical for its interaction with biological systems. This article explores the compound's biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C11H14OS
• Molecular Weight : 198.30 g/mol
• CAS Number : 1550530-53-4

The biological activity of 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol is primarily attributed to its thiol group. Thiols are known to participate in redox reactions and can interact with various biological macromolecules such as proteins and enzymes. The methoxy group may enhance the lipophilicity of the compound, facilitating its cellular uptake and interaction with target sites.

• Antioxidant Activity : The thiol group can act as a reducing agent, neutralizing reactive oxygen species (ROS) and protecting cells from oxidative stress.
• Enzyme Modulation : The compound may inhibit or activate specific enzymes involved in metabolic pathways, influencing cellular functions.

Anticancer Properties

Research indicates that 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol exhibits cytotoxic effects against various cancer cell lines.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast cancer)	15.2	Induction of apoptosis
HCT116 (colon cancer)	12.5	Cell cycle arrest
HeLa (cervical cancer)	10.8	ROS generation

The compound's ability to induce apoptosis and inhibit cell proliferation highlights its potential as an anticancer agent.

Antimicrobial Activity

Studies have shown that this compound possesses antimicrobial properties against both Gram-positive and Gram-negative bacteria.

Microorganism	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

The thiol group's reactivity may contribute to the disruption of microbial cell membranes or interference with metabolic processes.

Case Studies

• Anticancer Study : A study published in the Journal of Medicinal Chemistry evaluated the anticancer effects of various naphthalene derivatives, including 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol. Results indicated significant cytotoxicity against MCF-7 cells, with further investigation revealing that the compound induced apoptosis through caspase activation.
• Antimicrobial Research : In a comparative study on the antimicrobial efficacy of thiols against common pathogens, 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-thiol was found to be more effective than traditional antibiotics in certain strains of bacteria. The study suggested that its unique structure enhances its interaction with bacterial targets.